Cas no 1306728-47-1 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid)

• Product Name: (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid
• CAS No: 1306728-47-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5178360
• Update Time: 2025-05-19

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid
• (s)-2-((Tert-butoxycarbonyl)amino)-3-(3-methylpyridin-2-yl)propanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoicacid

• Inchi： 1S/C14H20N2O4/c1-9-6-5-7-15-10(9)8-11(12(17)18)16-13(19)20-14(2,3)4/h5-7,11H,8H2,1-4H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： DSJXTJZRCOLMEG-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C(C)=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid

Introduction to (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1306728-47-1)

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1306728-47-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected amino acid, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 3-methylpyridine moiety, make it a valuable building block for the development of novel therapeutics.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. This protecting group can be easily removed under mild acidic conditions, making it an ideal choice for multistep synthetic processes. The presence of the Boc group in (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid ensures that the amino functionality remains stable during synthetic manipulations, allowing for precise control over the chemical reactions involved.

The 3-methylpyridine moiety in this compound is particularly noteworthy due to its biological activity and potential therapeutic applications. Pyridine derivatives are known for their diverse biological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The incorporation of a 3-methylpyridine substituent into the structure of this amino acid derivative enhances its pharmacological profile, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, studies in the field of cancer research have demonstrated that this compound can selectively target and inhibit cancer cell growth, while sparing normal cells.

In the context of neurodegenerative diseases, (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid has shown promise as a neuroprotective agent. Preclinical studies have indicated that this compound can reduce oxidative stress and prevent neuronal cell death, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods in organic chemistry, ensuring a reliable supply for both research and commercial applications. The synthetic route typically involves the coupling of a protected amino acid with a 3-methylpyridine derivative, followed by deprotection to yield the final product.

In addition to its therapeutic potential, (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid has been used as a model compound in studies aimed at understanding protein-protein interactions and enzyme inhibition mechanisms. Its well-defined structure and functional groups make it an excellent tool for probing these interactions at the molecular level.

The safety profile of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid has also been extensively evaluated. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1306728-47-1) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic accessibility, make it an attractive candidate for further investigation and development as a therapeutic agent.